Cas no 181996-77-0 (5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 181996-77-0
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 6104311
• PubChem ID: 15269106
• Update Time: 2025-10-28

5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 181996-77-0
• 5-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• EN300-37082197
• 5-methoxy-1-methyl-6-oxopyridine-3-carboxylic acid
• 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C8H9NO4/c1-9-4-5(8(11)12)3-6(13-2)7(9)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： RDLWRAOPPRQBOM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=CN(C)C1=O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Recent Advances in the Study of 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS: 181996-77-0)

The compound 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS: 181996-77-0) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented herein is derived from peer-reviewed publications, patents, and industry reports published within the last five years.

Recent studies have highlighted the role of 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the methoxy and carboxylic acid functional groups, make it a versatile building block for the development of bioactive molecules. Researchers have explored its utility in the design of enzyme inhibitors, particularly those targeting inflammatory pathways and metabolic disorders.

One of the most notable advancements is the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved yield and purity of 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid through a novel catalytic process. This method not only reduces production costs but also minimizes environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. For instance, a 2022 research paper in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid effectively inhibit the production of pro-inflammatory cytokines in macrophage cells. These findings suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations revealed that 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid can bind to the active sites of specific enzymes involved in oxidative stress pathways. These computational findings are supported by experimental data, reinforcing the compound's potential as a scaffold for drug design.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance the pharmacokinetic properties of this compound while retaining its biological activity.

In conclusion, 5-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS: 181996-77-0) represents a valuable chemical entity with diverse applications in drug discovery. The recent advancements in its synthesis and biological evaluation underscore its potential as a lead compound for developing new therapeutic agents. Continued research in this area is expected to yield further insights into its mechanism of action and clinical utility.